natural occurrence of iron titanium trioxide pseudobrookite
natural occurrence of iron titanium trioxide pseudobrookite
An In-depth Technical Guide to the Natural Occurrence of Iron Titanium Trioxide: Pseudobrookite
Introduction
Pseudobrookite, with the idealized chemical formula Fe₂TiO₅, is an iron titanium oxide mineral belonging to the pseudobrookite group.[1] First described in 1878 by Koch, its name is derived from the Greek word pseudo for "false" and "brookite" due to its misleading resemblance to the mineral brookite.[2][3] This technical guide provides a comprehensive overview of the natural occurrence of pseudobrookite, its crystallographic and physical properties, formation conditions, and common associated minerals. It also details experimental protocols for its synthesis and characterization, targeting researchers, scientists, and professionals in drug development who may have an interest in iron-titanium oxides.
Natural Occurrence and Geological Environment
Pseudobrookite typically forms as a result of pneumatolytic processes, which involve the action of hot gases released during the late stages of volcanic activity.[1][4] It is commonly found in titanium-rich volcanic rocks such as andesites, rhyolites, and basalts.[2][5] The mineral can also be associated with xenoliths, which are foreign rock fragments incorporated into volcanic rocks.[2] Furthermore, pseudobrookite is frequently observed within lithophysae, which are hollow, bubble-like structures in volcanic rocks.[2][5] While predominantly found in volcanic and post-volcanic environments, it has also been reported in plutonic rocks.[4]
Notable Localities
Pseudobrookite is a relatively rare mineral but has been identified in various locations worldwide. The type locality for pseudobrookite is Uroi Hill (Arany Hill) in Simeria, Hunedoara County, Romania.[1][2] Other significant occurrences include:
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Europe: Mayen in the Eifel district, Germany; Mont Dore, Puy-de-Dôme, France; Vesuvius and Etna, Italy; and Jumilla, Murcia Province, Spain.[2][3][6]
-
North America: Thomas Range, Juab County, Utah; Crater Lake and Lemolo Lake, Oregon; the Black Range, Sierra County, New Mexico in the USA; and Cerro los Remedios, Durango, Mexico.[2][6]
-
Africa and Atlantic Islands: Faial and São Miguel Islands, Azores; Kilimanjaro, Tanzania; and Reunion Island.[2][6]
-
USA: A notable occurrence in a plutonic environment is in the Nine Mile Pluton, Marathon County, Wisconsin.[4][7]
Associated Minerals
Pseudobrookite is frequently found in association with a variety of other minerals, which can provide clues about its formation environment. The most common associated minerals are:
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Oxides: Hematite (Fe₂O₃), Magnetite (Fe₃O₄), Bixbyite-((Mn,Fe)₂O₃), and Ilmenite (FeTiO₃).[1][2]
-
Silicates: Enstatite-Ferrosilite series ((Mg,Fe)SiO₃), Tridymite (SiO₂), Quartz (SiO₂), Sanidine (K(AlSi₃O₈)), Topaz (Al₂(SiO₄)(F,OH)₂), Spessartine (Mn₃Al₂(SiO₄)₃), Beryl (Be₃Al₂(Si₆O₁₈)), and various micas.[1][2]
-
Others: Cassiterite (SnO₂) and Apatite (Ca₅(PO₄)₃(F,Cl,OH)).[2]
Crystallographic and Physical Properties
Pseudobrookite crystallizes in the orthorhombic system, belonging to the dipyramidal class (mmm) with the space group Bbmm.[1][2] Its crystal structure consists of a three-dimensional framework of distorted FeO₆ and TiO₆ octahedra.[8][9]
Quantitative Data
The following tables summarize the key crystallographic and physical properties of pseudobrookite.
Table 1: Crystallographic Data for Pseudobrookite
| Property | Value | Reference |
| Crystal System | Orthorhombic | [1][2] |
| Crystal Class | Dipyramidal (mmm) | [2] |
| Space Group | Bbmm | [1][2] |
| Unit Cell Parameters | a = 9.7965(25) Å, b = 9.9805(25) Å, c = 3.7301(1) Å | [1] |
| a:b:c Ratio | 0.982 : 1 : 0.374 | [1] |
| Unit Cell Volume | 364.71 ų | [1] |
Table 2: Physical and Optical Properties of Pseudobrookite
| Property | Value | Reference |
| Color | Brownish black, reddish brown, or black | [1] |
| Luster | Adamantine, Greasy, Metallic | [1] |
| Streak | Reddish brown to ocher-yellow | [1] |
| Hardness (Mohs scale) | 6 | [1][3] |
| Density | 4.33 - 4.39 g/cm³ | [1] |
| Cleavage | Distinct on {010} | [1] |
| Fracture | Irregular/Uneven, Sub-Conchoidal | [1] |
| Optical Properties | Biaxial (+) | [2] |
| Refractive Indices | nα = 2.350, nβ = 2.390, nγ = 2.420 | [2] |
| Birefringence | δ = 0.070 | [2] |
| 2V angle (measured) | 50° | [2] |
Table 3: Chemical Composition of Pseudobrookite (Ideal)
| Element | Weight % |
| Iron (Fe) | 46.62 |
| Oxygen (O) | 33.39 |
| Titanium (Ti) | 19.98 |
| Calculated from the ideal formula Fe₂TiO₅.[1] |
Experimental Protocols
The synthesis and characterization of pseudobrookite are crucial for understanding its properties and potential applications. Various methods have been developed for its laboratory synthesis.
Synthesis Methods
Several techniques are employed for the synthesis of pseudobrookite (Fe₂TiO₅), including:
-
Solid-State Reaction: This is a common and straightforward method involving the high-temperature reaction of precursor materials.[10][11]
-
Sol-Gel Method: This technique allows for the synthesis of nanoparticles at lower temperatures and offers good control over stoichiometry and homogeneity.[12]
-
Hydrothermal Synthesis: This method involves crystallization from aqueous solutions at high temperatures and pressures.[13][14]
-
Co-precipitation: This technique involves the simultaneous precipitation of iron and titanium hydroxides or other precursors from a solution.[15]
-
Ball-milling: A mechanical method used to produce fine powders, which can be followed by calcination.[13]
Detailed Experimental Protocol: Solid-State Reaction
This protocol describes a typical solid-state reaction for the synthesis of pseudobrookite.
Materials:
-
Iron(III) oxide (Fe₂O₃) powder
-
Titanium dioxide (TiO₂) powder (anatase or rutile)
-
Ethanol
-
High-energy ball mill
-
Electric chamber furnace
Procedure:
-
Stoichiometric amounts of Fe₂O₃ and TiO₂ powders are weighed.
-
The powders are mixed and placed in a stainless steel milling container with stainless steel balls. Ethanol is added as a milling medium.
-
The mixture is milled for several hours (e.g., 5 hours) using a high-energy ball mill to ensure homogeneous mixing and reduce particle size.[11]
-
After milling, the resulting powder is dried to remove the ethanol.
-
The dried powder is then placed in an alumina crucible and sintered in an electric chamber furnace.
-
The sintering is typically carried out at a temperature of 1000°C for a duration of 5 hours in an air atmosphere.[10][11]
-
After sintering, the furnace is cooled down to room temperature, and the resulting pseudobrookite powder is collected.
Characterization Techniques
The synthesized materials are characterized using various analytical techniques to confirm their phase purity, crystal structure, morphology, and other properties.
-
X-ray Diffraction (XRD): Used to identify the crystalline phases present and to determine the crystal structure and lattice parameters.[10][15]
-
Scanning Electron Microscopy (SEM): Provides information on the morphology, particle size, and microstructure of the synthesized powder.[15][16]
-
Energy-Dispersive X-ray Spectroscopy (EDS): Often coupled with SEM, EDS is used to determine the elemental composition of the sample.[16]
-
Transmission Electron Microscopy (TEM): Offers higher resolution imaging of the nanoparticles to observe their detailed morphology and crystalline structure.[13]
-
Fourier-Transform Infrared Spectroscopy (FTIR): Used to identify the characteristic vibrational modes of the Fe-O and Ti-O bonds in the pseudobrookite structure.[12]
-
Vibrating Sample Magnetometer (VSM): Measures the magnetic properties of the material, such as magnetization and coercivity.[15]
-
Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES): Used for precise chemical analysis of the elemental composition.[15]
Visualizations
Experimental Workflow for Pseudobrookite Synthesis and Characterization
The following diagram illustrates a typical workflow for the synthesis of pseudobrookite via the solid-state reaction method and its subsequent characterization.
Caption: Workflow for pseudobrookite synthesis and characterization.
Logical Relationship of Pseudobrookite Formation Environment
This diagram illustrates the key factors and geological settings that lead to the formation of natural pseudobrookite.
Caption: Geological formation pathways of pseudobrookite.
Conclusion
Pseudobrookite, a fascinating iron titanium trioxide, provides valuable insights into the geochemical processes occurring in high-temperature volcanic and magmatic environments. Its distinct crystallographic and physical properties, coupled with its association with specific mineral assemblages, make it a subject of interest for geologists and material scientists. The ability to synthesize pseudobrookite in the laboratory through various methods further opens up avenues for detailed investigation of its properties and potential technological applications. This guide has summarized the key aspects of its natural occurrence and provided a foundation for further research and exploration of this mineral.
References
- 1. mindat.org [mindat.org]
- 2. Pseudobrookite - Wikipedia [en.wikipedia.org]
- 3. geologypage.com [geologypage.com]
- 4. handbookofmineralogy.org [handbookofmineralogy.org]
- 5. Pseudobrookite (Pseudobrookite) - Rock Identifier [rockidentifier.com]
- 6. rruff.geo.arizona.edu [rruff.geo.arizona.edu]
- 7. Pseudobrookite – WGNHS – UW–Madison [home.wgnhs.wisc.edu]
- 8. researchgate.net [researchgate.net]
- 9. next-gen.materialsproject.org [next-gen.materialsproject.org]
- 10. Synthesis of Magnetic Materials Pseudobrookite Fe2tio5 From Local Resources of Mineral - Neliti [neliti.com]
- 11. scispace.com [scispace.com]
- 12. ijaerd.org [ijaerd.org]
- 13. researchgate.net [researchgate.net]
- 14. Synthesis of pseudobrookite-type Fe2TiO5 nanoparticles and their Li-ion electroactivity (2012) | Kyung Mi Min | 55 Citations [scispace.com]
- 15. journalssystem.com [journalssystem.com]
- 16. mdpi.com [mdpi.com]
